ETHYL 4-(3-BROMOPHENYL)THIAZOLE-2-CARBOXYLATE

Specification

• CAS No.: 871673-11-9
• Molecular Formula: C12H10BrNO2S
• Molecular Weight: 312.18 g/mol
• IUPAC Name: ethyl 4-(3-bromophenyl)-1,3-thiazole-2-carboxylate
• Standard InChI: InChI=1S/C12H10BrNO2S/c1-2-16-12(15)11-14-10(7-17-11)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3
• Standard InChI Key: NQWDLNQDIXUKNF-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=NC(=CS1)C2=CC(=CC=C2)Br
• Canonical SMILES: CCOC(=O)C1=NC(=CS1)C2=CC(=CC=C2)Br

Introduction

Chemical Structure and Properties

Ethyl 4-(3-bromophenyl)thiazole-2-carboxylate is a heterocyclic compound with the molecular formula C₁₂H₁₀BrNO₂S and a molecular weight of 312.18 g/mol. Its structure consists of a thiazole core with a 3-bromophenyl group attached at the 4-position and an ethyl carboxylate group at the 2-position. This combination of structural elements contributes to its chemical reactivity and potential biological interactions.

Chemical Identifiers

The compound is uniquely identified by several chemical registry systems, as detailed in the following table:

Identifier	Value
CAS Number	871673-11-9
MDL Number	MFCD06797357
IUPAC Name	Ethyl 4-(3-bromophenyl)-1,3-thiazole-2-carboxylate
SMILES	O=C(C1=NC(C2=CC=CC(Br)=C2)=CS1)OCC
InChI	InChI=1S/C12H10BrNO2S/c1-2-16-12(15)11-14-10(7-17-11)8-4-3-5-9(13)6-8/h3-7H,2H2,1H3
InChIKey	NQWDLNQDIXUKNF-UHFFFAOYSA-N

These identifiers facilitate the accurate retrieval of information about the compound in chemical databases and literature.

Physical Properties

The physical properties of ethyl 4-(3-bromophenyl)thiazole-2-carboxylate make it relevant for various research applications:

Property	Value
Molecular Weight	312.18 g/mol
Melting Point	98-100°C
Physical Form	Solid
Appearance	White to off-white solid (inferred)

The compound's melting point range of 98-100°C provides important information for characterization and purity assessment.

Solubility and Solution Preparation

The preparation of stock solutions of ethyl 4-(3-bromophenyl)thiazole-2-carboxylate requires careful consideration of its solubility characteristics.

Stock Solution Preparation Guide

The following table provides guidance for preparing solutions of different concentrations:

Concentration	For 1 mg	For 5 mg	For 10 mg
1 mM	3.2033 mL	16.0164 mL	32.0328 mL
5 mM	0.6407 mL	3.2033 mL	6.4066 mL
10 mM	0.3203 mL	1.6016 mL	3.2033 mL

For optimal solubilization, it is recommended to heat the container to 37°C and then use an ultrasonic bath for some time. This approach helps overcome potential solubility limitations in various solvents.

Structural Analogs and Comparisons

Ethyl 4-(3-bromophenyl)thiazole-2-carboxylate belongs to a family of bromophenyl-substituted thiazole carboxylates with variations in the position of the bromine atom on the phenyl ring and the position of functional groups on the thiazole ring. These structural variations result in compounds with potentially different chemical and biological properties.

Positional Isomers

Compound	CAS Number	Distinctive Feature
Ethyl 4-(3-bromophenyl)thiazole-2-carboxylate	871673-11-9	Bromine at meta position
Ethyl 4-(2-bromophenyl)thiazole-2-carboxylate	1261269-07-1	Bromine at ortho position
Ethyl 4-(4-bromophenyl)thiazole-2-carboxylate	53101-02-3	Bromine at para position

Each of these isomers has unique properties based on the position of the bromine substituent, which influences their chemical reactivity and potential biological activities.

Category	Details
GHS Pictogram	GHS07
Signal Word	Warning
Hazard Statements	H319 (Causes serious eye irritation)
Precautionary Statements	P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)
Hazard Classification	Eye Irritant Category 2
Storage Class	11 - Combustible Solids (Sigma-Aldrich)
WGK Germany	WGK 3

These safety classifications indicate that the compound should be handled with appropriate precautions, particularly to avoid eye contact.

Analytical Characterization

The analytical characterization of ethyl 4-(3-bromophenyl)thiazole-2-carboxylate typically involves various spectroscopic and chromatographic techniques.